Cas no 1891243-68-7 (Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate)

• Product Name: Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate
• CAS No: 1891243-68-7
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 5761570
• PubChem ID: 117240822
• Update Time: 2025-06-18

Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1914711
• methyl 3-amino-2-(5-bromofuran-2-yl)propanoate
• 1891243-68-7
• Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate

• Inchi： 1S/C8H10BrNO3/c1-12-8(11)5(4-10)6-2-3-7(9)13-6/h2-3,5H,4,10H2,1H3
• InChI Key： DNXXCELUNLCUNN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)CN)O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.5Ų

Additional information on Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate

Introduction to Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate (CAS No. 1891243-68-7)

Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate, identified by its CAS number 1891243-68-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both an amino group and a brominated furan moiety in its molecular structure imparts distinct reactivity and functional properties, which are highly relevant in modern drug discovery and medicinal chemistry.

The compound's structure, featuring a 5-bromofuran-2-yl substituent, is particularly noteworthy due to its potential role in constructing complex molecular frameworks. The bromine atom at the 5-position of the furan ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in the synthesis of biaryl compounds. These types of compounds have garnered considerable attention in recent years for their applications in anticancer, anti-inflammatory, and antimicrobial drug development.

In the realm of medicinal chemistry, the 3-amino group in Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate serves as a versatile handle for derivatization. Amino groups are fundamental in drug design due to their ability to form hydrogen bonds and participate in salt formation, enhancing the pharmacokinetic properties of drug candidates. The incorporation of this moiety into lead compounds can facilitate the optimization of solubility, bioavailability, and target binding affinity.

Recent advancements in synthetic methodologies have highlighted the utility of Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate as a building block for more complex scaffolds. For instance, studies have demonstrated its effectiveness in generating novel heterocyclic derivatives through cyclization reactions. These heterocycles are increasingly recognized for their biological activity, with many exhibiting potent effects against various diseases. The bromofuran component, in particular, has been shown to enhance metabolic stability and reduce susceptibility to enzymatic degradation, which are critical factors in drug longevity.

The compound's relevance extends to its application in peptidomimetic chemistry, where it serves as a precursor for designing mimics of bioactive peptides. Peptidomimetics are synthetic analogs that mimic the structure and function of natural peptides but with improved pharmacological profiles. The ability to incorporate bulky or reactive groups into these mimics allows for fine-tuning their interactions with biological targets, leading to more effective therapeutic interventions.

From a synthetic perspective, Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate offers a practical entry point for constructing complex molecules through multi-step sequences. Its compatibility with various reaction conditions makes it an attractive choice for medicinal chemists seeking efficient routes to novel drug candidates. The compound's stability under standard reaction conditions further enhances its appeal as an intermediate.

The exploration of Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate also intersects with computational chemistry and molecular modeling. These computational tools are increasingly employed to predict the biological activity and optimize the design of new molecules. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can gain insights into the interactions between this compound and biological targets, thereby accelerating the drug discovery process.

In conclusion, Methyl 3-amino-2-(5-bromofuran-2-yl)propanoate (CAS No. 1891243-68-7) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of functional groups and reactivity patterns positions it as a valuable asset in pharmaceutical research and development. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.